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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of 1,5-Hexanediol across a spectrum of

common laboratory solvents. Understanding the solubility characteristics of this versatile diol is

paramount for its effective application in research, chemical synthesis, and pharmaceutical

formulation. This document provides a comprehensive overview of its solubility profile, detailed

experimental protocols for solubility determination, and a visual representation of solubility

trends based on solvent polarity.

Core Concept: Solubility of 1,5-Hexanediol
1,5-Hexanediol (CAS No. 928-40-5) is a hygroscopic, colorless liquid at room temperature. Its

molecular structure, featuring two hydroxyl (-OH) groups, dictates its solubility behavior. These

polar hydroxyl groups allow for hydrogen bonding with polar solvents, while the five-carbon

aliphatic chain contributes to some non-polar character. This dual nature results in miscibility

with a range of polar organic solvents and a defined solubility in water.

Quantitative Solubility Data
Precise quantitative solubility data for 1,5-Hexanediol in a wide array of organic solvents is not

extensively documented in publicly available literature. However, a reliable value for its

solubility in water has been established. For other solvents, qualitative solubility information is

available. The following table summarizes the known and inferred solubility of 1,5-Hexanediol.
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Solvent Solvent Polarity Solubility (at 25 °C) Data Type

Water Polar Protic 54 g/L[1] Quantitative

Methanol Polar Protic Soluble[1][2] Qualitative

Ethanol Polar Protic Soluble Inferred

Acetone Polar Aprotic Soluble Inferred

Ethyl Acetate Polar Aprotic Soluble[1][2] Qualitative

Dichloromethane Polar Aprotic Soluble[1][2] Qualitative

Chloroform Polar Aprotic Soluble[1][2] Qualitative

Diethyl Ether Non-polar Slightly Soluble Inferred

Hexane Non-polar Insoluble Inferred

Toluene Non-polar Insoluble Inferred*

*Inferred solubility is based on the known solubility of similar diols, such as 1,6-Hexanediol, and

the general principle that "like dissolves like."[3][4] It is expected that 1,5-Hexanediol will be

readily soluble in polar solvents and have limited solubility in non-polar hydrocarbon solvents.

Experimental Protocols for Solubility Determination
The "shake-flask" or isothermal saturation method is the gold standard for determining the

solubility of a substance in a solvent.[5][6][7] This method involves saturating a solvent with a

solute and then measuring the concentration of the solute in the solution.

Detailed Methodology: Shake-Flask Method
1. Preparation:

Ensure the 1,5-Hexanediol and all solvents are of high purity.

Prepare a series of glass vials or flasks with airtight screw caps.

Calibrate analytical equipment to be used for concentration measurement (e.g., gas

chromatography, refractometry).
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2. Experimental Procedure:

Add an excess amount of 1,5-Hexanediol to each vial containing a known volume of the

solvent to be tested. The presence of undissolved solute is essential to ensure saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature water bath or incubator equipped with a shaker.

The temperature should be controlled to ±0.5°C.

Agitate the samples for a predetermined period (typically 24 to 48 hours) to allow the system

to reach equilibrium. The equilibration time should be established by preliminary

experiments, ensuring that the concentration of the solute in the solvent does not change

over a longer agitation period.

3. Sample Analysis:

After equilibration, cease agitation and allow the vials to stand in the constant temperature

bath for a sufficient period (e.g., 24 hours) to allow for the separation of the undissolved

solute.

Carefully withdraw a sample from the clear supernatant using a pre-warmed or pre-cooled

syringe to match the experimental temperature.

Immediately filter the sample through a membrane filter (with a pore size of 0.45 µm or

smaller) that is compatible with the solvent and has been pre-saturated with the solution to

avoid loss of solute by adsorption.

Accurately dilute the filtered sample with the appropriate solvent to a concentration that falls

within the linear range of the analytical method.

Analyze the diluted sample using a validated analytical method to determine the

concentration of 1,5-Hexanediol.

4. Data Reporting:
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The solubility should be reported in grams per liter (g/L) or other appropriate units, along with

the experimental temperature.

The mean and standard deviation of at least three replicate experiments should be reported.

Visualization of Solubility Principles
The solubility of 1,5-Hexanediol is fundamentally governed by the polarity of the solvent. The

following diagram illustrates this relationship.

Solubility of 1,5-Hexanediol based on Solvent Polarity

Solvent Polarity
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Solubility of 1,5-Hexanediol vs. Solvent Polarity.

This diagram illustrates that 1,5-Hexanediol exhibits high solubility in both polar protic and

polar aprotic solvents due to its ability to form hydrogen bonds and participate in dipole-dipole

interactions. Conversely, its solubility is low in non-polar solvents where only weaker van der

Waals forces are at play.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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